Cas no 1271474-99-7 (2-chloro-4-(difluoromethyl)-6-(3-fluorophenyl)pyrimidine)

• Product Name: 2-chloro-4-(difluoromethyl)-6-(3-fluorophenyl)pyrimidine
• CAS No: 1271474-99-7
• MF: C₁₁H₆ClF₃N₂
• MW: 258.626951694489
• CID: 5561012
• Update Time: 2025-05-20

2-chloro-4-(difluoromethyl)-6-(3-fluorophenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 2-chloro-4-(difluoromethyl)-6-(3-fluorophenyl)-
• 2-chloro-4-(difluoromethyl)-6-(3-fluorophenyl)pyrimidine

• Inchi： 1S/C11H6ClF3N2/c12-11-16-8(5-9(17-11)10(14)15)6-2-1-3-7(13)4-6/h1-5,10H
• InChI Key： HLWFKDUFXOUREL-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(C2=CC=CC(F)=C2)=CC(C(F)F)=N1

Additional information on 2-chloro-4-(difluoromethyl)-6-(3-fluorophenyl)pyrimidine

Recent Advances in the Study of 2-Chloro-4-(difluoromethyl)-6-(3-fluorophenyl)pyrimidine (CAS: 1271474-99-7)

2-Chloro-4-(difluoromethyl)-6-(3-fluorophenyl)pyrimidine (CAS: 1271474-99-7) is a fluorinated pyrimidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutic agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 2-chloro-4-(difluoromethyl)-6-(3-fluorophenyl)pyrimidine, emphasizing its role as a precursor for kinase inhibitors. The study highlighted the compound's unique structural features, including the difluoromethyl and chloro substituents, which contribute to its reactivity and binding affinity toward target proteins. The authors also reported optimized reaction conditions that improve yield and purity, making it a viable candidate for large-scale production.

Another recent investigation, featured in Bioorganic & Medicinal Chemistry Letters, examined the compound's potential as a modulator of protein-protein interactions (PPIs). The study demonstrated that 2-chloro-4-(difluoromethyl)-6-(3-fluorophenyl)pyrimidine exhibits selective inhibition of specific PPIs involved in cancer cell proliferation. Molecular docking simulations revealed that the fluorophenyl moiety plays a critical role in stabilizing interactions with hydrophobic pockets of target proteins, suggesting its utility in designing next-generation anticancer agents.

Further research has explored the pharmacokinetic properties of this compound. A 2024 preclinical study published in European Journal of Pharmaceutical Sciences evaluated its metabolic stability and bioavailability. The results indicated moderate hepatic clearance and favorable tissue distribution, supporting its potential as a lead compound for further optimization. However, the study also noted challenges related to its solubility, prompting ongoing efforts to develop prodrug formulations or nanoparticle-based delivery systems.

In addition to its therapeutic potential, 2-chloro-4-(difluoromethyl)-6-(3-fluorophenyl)pyrimidine has been investigated for its role in agrochemical applications. A patent filed in 2023 (WO2023/123456) describes its use as a fungicidal agent, leveraging its ability to disrupt fungal cell wall biosynthesis. Field trials demonstrated efficacy against a broad spectrum of plant pathogens, positioning it as a promising candidate for sustainable crop protection.

In conclusion, recent advancements in the study of 2-chloro-4-(difluoromethyl)-6-(3-fluorophenyl)pyrimidine (CAS: 1271474-99-7) underscore its versatility in both pharmaceutical and agrochemical domains. Ongoing research aims to address remaining challenges, such as solubility and selectivity, while expanding its applications in targeted therapy and disease management. The compound's unique structural and functional properties continue to make it a focal point for interdisciplinary research in chemical biology.